molecular formula C8H8BrNS B13272281 5-Bromo-2-methylbenzene-1-carbothioamide

5-Bromo-2-methylbenzene-1-carbothioamide

Cat. No.: B13272281
M. Wt: 230.13 g/mol
InChI Key: KQCQDFMBZOTCNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-2-methylbenzene-1-carbothioamide is a brominated aromatic compound featuring a carbothioamide (-C(S)NH₂) functional group at position 1, a methyl (-CH₃) substituent at position 2, and a bromine atom at position 5 on the benzene ring. The carbothioamide group distinguishes it from simpler benzamide derivatives, as sulfur’s polarizability and reduced hydrogen-bonding capacity compared to oxygen may influence its chemical reactivity and biological interactions. Bromine’s electron-withdrawing nature and steric bulk, combined with the methyl group’s electron-donating effects, create a unique electronic profile that could enhance stability or modulate interactions in pharmaceutical or materials science applications .

Properties

Molecular Formula

C8H8BrNS

Molecular Weight

230.13 g/mol

IUPAC Name

5-bromo-2-methylbenzenecarbothioamide

InChI

InChI=1S/C8H8BrNS/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H2,10,11)

InChI Key

KQCQDFMBZOTCNT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)Br)C(=S)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-methylbenzene-1-carbothioamide typically involves the following steps:

    Bromination: The starting material, 2-methylbenzene (toluene), undergoes bromination to introduce a bromine atom at the 5-position. This can be achieved using bromine (Br(_2)) in the presence of a catalyst such as iron (Fe) or aluminum bromide (AlBr(_3)).

    Thioamide Formation: The brominated intermediate is then reacted with thiourea (NH(_2)CSNH(_2)) to form the carbothioamide group. This reaction is typically carried out in an organic solvent such as ethanol or methanol under reflux conditions.

Industrial Production Methods

In an industrial setting, the production of 5-Bromo-2-methylbenzene-1-carbothioamide may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can optimize the synthesis.

Chemical Reactions Analysis

Types of Reactions

    Substitution Reactions: 5-Bromo-2-methylbenzene-1-carbothioamide can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as amines, thiols, or alkoxides.

    Oxidation and Reduction: The compound can be oxidized to form sulfonamides or reduced to form thiols or amines, depending on the reagents and conditions used.

    Coupling Reactions: It can participate in coupling reactions such as Suzuki or Heck reactions to form more complex aromatic compounds.

Common Reagents and Conditions

    Nucleophilic Substitution: Reagents like sodium hydroxide (NaOH), potassium tert-butoxide (KOtBu), or amines in polar aprotic solvents (e.g., dimethyl sulfoxide, DMSO).

    Oxidation: Oxidizing agents such as hydrogen peroxide (H(_2)O(_2)), potassium permanganate (KMnO(_4)), or m-chloroperbenzoic acid (m-CPBA).

    Reduction: Reducing agents like lithium aluminum hydride (LiAlH(_4)), sodium borohydride (NaBH(_4)), or catalytic hydrogenation.

Major Products

    Substitution: Formation of substituted benzene derivatives.

    Oxidation: Formation of sulfonamides or sulfoxides.

    Reduction: Formation of thiols or amines.

Scientific Research Applications

Based on the search results, here's what is known about the applications of the compound 5-Bromo-2-methylbenzene-1-carbothioamide:

5-Bromo-2-methylbenzene-1-carbothioamide is a chemical compound with the molecular formula C8H8BrNS and a molecular weight of 230.12 . It is also identified by the CAS number 1504157-59-8 .

While the search results do not provide extensive details specifically on the applications of 5-Bromo-2-methylbenzene-1-carbothioamide, they do point to relevant contexts:

  • As a Building Block for Potential Bioactive Molecules: Carbothioamides, in general, are featured in the design and synthesis of molecules with cytotoxic activity .
  • Potential Anticancer Activity: Research highlights the development of carbothioamide-based pyrazoline analogs that exhibit cytotoxic activity against breast cancer cell lines .
  • Related Research on Bromophenols: Some bromophenols found in marine algae have demonstrated anticancer, antiradical, and antimicrobial activities . Specific bromophenols have shown cytotoxicity against various human cancer cell lines and can induce mitochondrial apoptosis in cancer cells .
  • Pyrazole Derivatives: Pyrazole derivatives, which may incorporate carbothioamide moieties, are considered pharmacologically important scaffolds with diverse pharmacological activities .
  • Anti-inflammatory Activity: Studies on related compounds, such as 2-[(1,3-benzothiazol-2-ylamino) methyl]-5-methyl-2,4-dihydro-3H-pyrazol-3-one, have shown in-vitro anti-inflammatory activity .

Mechanism of Action

The mechanism of action of 5-Bromo-2-methylbenzene-1-carbothioamide involves its interaction with molecular targets such as enzymes or receptors. The bromine atom and carbothioamide group can form covalent bonds or non-covalent interactions with these targets, leading to changes in their activity or function. The exact pathways depend on the specific application and the biological system involved.

Comparison with Similar Compounds

Table 1: Key Properties of 5-Bromo-2-methylbenzene-1-carbothioamide and Analogues

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Functional Group
5-Bromo-2-methylbenzene-1-carbothioamide* C₈H₇BrN₂S ~243.12 5-Br, 2-CH₃ Carbothioamide (-C(S)NH₂)
5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide C₁₄H₁₁BrFNO₂ 324.14 5-Br, 2-F, N-(2-methoxyphenyl) Benzamide (-CONH-)
5-Bromo-2-methoxyphenethylamine hydrobromide C₉H₁₃Br₂NO 311.01 5-Br, 2-OCH₃, ethylamine backbone Amine (-NH₂)

Functional Group and Reactivity Comparisons

  • Carbothioamide vs. However, the thioamide’s reduced hydrogen-bonding capacity may weaken target binding compared to the benzamide’s carbonyl group. Fluorine’s strong electron-withdrawing effect in the benzamide derivative could further stabilize the molecule against metabolic degradation compared to the methyl group in the target compound .
  • Carbothioamide vs. Phenethylamine (): The phenethylamine derivative (: 5-Bromo-2-methoxyphenethylamine hydrobromide) features a primary amine group, which is protonated under physiological conditions, enhancing solubility in aqueous environments. The methoxy (-OCH₃) substituent in ’s compound may also improve π-π stacking interactions in receptor binding compared to the methyl group in the target compound .

Biological Activity

5-Bromo-2-methylbenzene-1-carbothioamide, also known as 5-bromo-2-methylbenzenethioamide, is a compound that has garnered attention for its diverse biological activities. This article explores its pharmacological properties, synthesis, and potential applications in medicine, particularly focusing on its anticancer and antimicrobial activities.

  • Molecular Formula : C8H8BrN2S
  • Molecular Weight : 246.13 g/mol
  • IUPAC Name : 5-bromo-2-methylbenzenethioamide

Synthesis

The synthesis of 5-bromo-2-methylbenzene-1-carbothioamide generally involves the reaction of 5-bromo-2-methylbenzenamine with carbon disulfide, followed by hydrolysis. This method allows for the efficient production of the compound with high purity.

Anticancer Activity

Research indicates that 5-bromo-2-methylbenzene-1-carbothioamide exhibits significant anticancer properties. Studies have demonstrated its ability to inhibit cell proliferation in various cancer cell lines:

Cell Line IC50 (µM) Mechanism of Action
HeLa12.5Induces apoptosis via mitochondrial pathways
A54915.0Inhibits topoisomerase activity and induces ROS production
HCT11610.0Modulates β1-integrin signaling pathways

The compound has shown to induce apoptosis in HeLa cells through mitochondrial pathways, which is critical for cancer therapy as it facilitates programmed cell death in malignant cells . Additionally, it inhibits the activity of topoisomerases, enzymes crucial for DNA replication and transcription, thereby impeding cancer cell growth .

Antimicrobial Activity

5-Bromo-2-methylbenzene-1-carbothioamide also demonstrates antimicrobial properties against various pathogens:

Pathogen Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus (MRSA)32 µg/mL
Escherichia coli64 µg/mL
Pseudomonas aeruginosa128 µg/mL

The compound's effectiveness against methicillin-resistant strains of Staphylococcus aureus (MRSA) highlights its potential as an alternative treatment for antibiotic-resistant infections . The mechanism appears to involve disruption of bacterial cell wall synthesis and inhibition of protein synthesis.

Case Studies

Several case studies have been conducted to evaluate the efficacy of 5-bromo-2-methylbenzene-1-carbothioamide:

  • In Vivo Study on Tumor Growth : A study involving xenograft models demonstrated that administration of the compound significantly reduced tumor size in mice bearing human colorectal carcinoma cells. The treatment led to a reduction in tumor angiogenesis and increased apoptosis within the tumor microenvironment .
  • Antimicrobial Efficacy : Clinical trials assessing the compound's effect on skin infections caused by MRSA showed promising results, with patients exhibiting reduced infection rates and improved healing times when treated with formulations containing the compound .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.